Cas no 816429-58-0 ((S,S)-3-Benzyl-1,4-diazabicyclo4.3.0nonane)

(S,S)-3-Benzyl-1,4-diazabicyclo[4.3.0]nonane is a chiral bicyclic amine derivative with a rigid molecular framework, offering stereochemical stability for asymmetric synthesis applications. Its benzyl-substituted diazabicyclic structure enhances its utility as a ligand or catalyst in enantioselective transformations, particularly in C–C bond-forming reactions. The (S,S) configuration ensures high enantiocontrol, making it valuable for pharmaceutical and fine chemical synthesis. The compound’s constrained ring system improves selectivity in metal coordination, while the benzyl group provides tunable steric and electronic properties. Suitable for use under inert conditions, it is often employed in homogeneous catalysis and chiral auxiliary frameworks, demonstrating consistent performance in demanding synthetic environments.

(S,S)-3-Benzyl-1,4-diazabicyclo4.3.0nonane structure

816429-58-0 structure

Product Name:(S,S)-3-Benzyl-1,4-diazabicyclo4.3.0nonane

CAS No:816429-58-0

MF:C₁₄H₂₀N₂

MW:216.322003364563

MDL:MFCD04972244

CID:720702

PubChem ID:17998955

Update Time:2025-05-27

(S,S)-3-Benzyl-1,4-diazabicyclo4.3.0nonane Chemical and Physical Properties

Names and Identifiers

- Pyrrolo[1,2-a]pyrazine,octahydro-3-(phenylmethyl)-, (3R,8aR)-rel-
- (S,S)-3-Benzyl-1,4-diazabicyclo[4.3.0]nonane
- (3S,6S)-3-Benzyl-1,4-diazabicyclo[4.3.0]nonane
- (3s,8as)-3-benzyloctahydropyrrolo[1,2-a]pyrazine
- MFCD04972244
- CS-0455974
- rel-(3S,8AS)-3-Benzyloctahydropyrrolo[1,2-a]pyrazine
- (3S,8aS)-3-benzyl-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine
- AKOS025295786
- (S,S)-3-benzyl-1,4-diazabicyclo[4.3.0]nonane, AldrichCPR
- 816429-58-0
- (S,S)-3-Benzyl-1,4-diazabicyclo4.3.0nonane
- MDL： MFCD04972244
- Inchi： 1S/C14H20N2/c1-2-5-12(6-3-1)9-13-11-16-8-4-7-14(16)10-15-13/h1-3,5-6,13-15H,4,7-11H2/t13-,14-/m0/s1
- InChI Key： FMZYVYGAYTZOHQ-KBPBESRZSA-N
- SMILES： N12CCC[C@H]1CN[C@@H](CC1C=CC=CC=1)C2

Computed Properties

Exact Mass: 216.16300
Monoisotopic Mass: 216.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 101-103℃/1mm
Flash Point: 139.7±13.3 °C
PSA: 15.27000
LogP: 1.93200
Vapor Pressure: 0.0±0.7 mmHg at 25°C

(S,S)-3-Benzyl-1,4-diazabicyclo4.3.0nonane Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(S,S)-3-Benzyl-1,4-diazabicyclo4.3.0nonane Pricemore >>

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Apollo Scientific	OR15660-1g	(3S,6S)-3-Benzyl-1,4-diazabicyclo[4.3.0]nonane	816429-58-0		1g	£230.00	2024-05-26
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H52417-1g	(S,S)-3-Benzyl-1,4-diazabicyclo[4.3.0]nonane, 97%	816429-58-0	97%	1g	￥7235.00	2023-05-08
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A2B Chem LLC	AE01339-1g	(S,S)-3-Benzyl-1,4-diazabicyclo[4.3.0]nonane	816429-58-0		1g	$400.00	2024-04-19
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